3-[(3-chlorophenyl)sulfonyl]-1-cycloheptyl-1H-pyrrolo[2,3-b]quinoxalin-2-amine
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Description
The compound 3-[(3-chlorophenyl)sulfonyl]-1-cycloheptyl-1H-pyrrolo[2,3-b]quinoxalin-2-amine features a pyrrolo[2,3-b]quinoxaline core substituted with a 3-chlorophenyl sulfonyl group at position 3 and a cycloheptyl moiety at position 1. Its molecular formula is C₂₃H₂₂ClN₅O₂S (calculated molecular weight: 471.97 g/mol).
Properties
Molecular Formula |
C23H23ClN4O2S |
|---|---|
Molecular Weight |
455.0 g/mol |
IUPAC Name |
3-(3-chlorophenyl)sulfonyl-1-cycloheptylpyrrolo[3,2-b]quinoxalin-2-amine |
InChI |
InChI=1S/C23H23ClN4O2S/c24-15-8-7-11-17(14-15)31(29,30)21-20-23(27-19-13-6-5-12-18(19)26-20)28(22(21)25)16-9-3-1-2-4-10-16/h5-8,11-14,16H,1-4,9-10,25H2 |
InChI Key |
AXXIXJXAQJOLOI-UHFFFAOYSA-N |
Canonical SMILES |
C1CCCC(CC1)N2C(=C(C3=NC4=CC=CC=C4N=C32)S(=O)(=O)C5=CC(=CC=C5)Cl)N |
Origin of Product |
United States |
Preparation Methods
The synthesis of 3-[(3-chlorophenyl)sulfonyl]-1-cycloheptyl-1H-pyrrolo[2,3-b]quinoxalin-2-amine involves multiple steps, typically starting with the preparation of the quinoxaline core. This can be achieved through the condensation of o-phenylenediamine with 1,2-dicarbonyl compounds Industrial production methods may vary, but they generally follow similar synthetic routes with optimizations for scale and efficiency .
Chemical Reactions Analysis
3-[(3-chlorophenyl)sulfonyl]-1-cycloheptyl-1H-pyrrolo[2,3-b]quinoxalin-2-amine undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized under specific conditions to form sulfoxides or sulfones.
Reduction: Reduction reactions can lead to the formation of amines or other reduced derivatives.
Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, often using reagents like halogens or alkylating agents.
Common reagents and conditions used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as lithium aluminum hydride, and various catalysts to facilitate substitution reactions .
Scientific Research Applications
3-[(3-chlorophenyl)sulfonyl]-1-cycloheptyl-1H-pyrrolo[2,3-b]quinoxalin-2-amine has a wide range of scientific research applications:
Mechanism of Action
The mechanism of action of 3-[(3-chlorophenyl)sulfonyl]-1-cycloheptyl-1H-pyrrolo[2,3-b]quinoxalin-2-amine involves its interaction with specific molecular targets and pathways. The compound can bind to various enzymes and receptors, modulating their activity and leading to the desired biological effects. The exact molecular targets and pathways may vary depending on the specific application and context .
Comparison with Similar Compounds
Structural Variations and Physicochemical Properties
The following table compares the target compound with structurally related analogs from the literature:
Key Observations :
- Sulfonyl Group Position: The 3-chlorophenyl sulfonyl group in the target compound may enhance electrophilicity and π-π stacking compared to 4-fluorophenyl or methoxyphenyl analogs, which could alter binding to aromatic residues in enzyme active sites .
- Biological Activity: The compound from acts as a SIRT1 activator due to its 4-fluorophenyl substituent, demonstrating how minor structural changes (e.g., halogen position) can shift therapeutic targets. The methoxypropyl-pyrrolidine substituent in improves solubility (evidenced by lower melting point: 3.95°C) but reduces synthetic yield (30%) compared to the cycloheptyl analog.
SAR and Therapeutic Implications
- Steric Bulk : The cycloheptyl group may enhance selectivity for larger hydrophobic binding pockets (e.g., in kinases) compared to smaller substituents like ethyl or propyl.
- Electron-Withdrawing Groups : The 3-chlorophenyl sulfonyl group likely increases stability and receptor affinity compared to electron-donating groups (e.g., methoxy in ).
- Fluorine Substitution : Fluorinated analogs (e.g., ) show improved bioavailability and metabolic resistance, though the target compound’s chlorine may offer stronger halogen bonding.
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